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Compound of Interest

Compound Name: D-2-thiolhistidine

Cat. No.: B1579139

This guide provides troubleshooting advice and frequently asked questions regarding the
solubility of thiolhistidine derivatives in aqueous buffers for researchers, scientists, and drug
development professionals.

A Note on Stereoisomers: D- vs. L- Forms

The query specifies "D-2-thiolhistidine."” It is important to note that the naturally occurring and
biologically active form of thiolhistidine and its derivatives is the L-stereoisomer.[1]
Consequently, the vast majority of available research and supplier data pertains to L-2-
thiolhistidine and its more common trimethylated derivative, L-Ergothioneine. This guide will
focus on the properties of these L-forms, as they are the compounds most likely to be used in
experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the relationship between 2-Thiolhistidine and Ergothioneine?

L-2-Thiolhistidine is a sulfur-containing amino acid derivative of L-histidine.[2] It serves as a
precursor in the biosynthesis of L-Ergothioneine, which is the trimethylated form of L-2-
thiolhistidine.[2][3] L-Ergothioneine is a stable antioxidant found in various organisms.[4]
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Sulfur
e Addition L-2-Thiolhistidine Trimethylation L-Ergothioneine
L e (Ergothioneine Precursor) (2-Mercaptohistidine Betaine)
Start: Dissolving
Thiolhistidine Compound
Issue Encountered?
Powder Not Dissolving Yes
Check Solubility Limit Adjust pH Solution Cloudy/ No
for Buffer (Try Acidic Conditions) Precipitate Forms
Apply Gentle Warming Prepare Fresh Solution Lower Concentration

Success: Fully Dissolved
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Start: Prepare Stock Solution

1. Weigh Powder

'

2. Add Sterile Water
or Buffer

'

3. Vortex Thoroughly
(Warm Gently if Needed)

:

4. Sterile Filter
(0.22 pm)

:

5. Use Immediately or
Store at -20°C (<1 day)

End: Solution Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ergothioneine Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579139#d-2-thiolhistidine-solubility-issues-in-
agueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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